Cas no 1015856-32-2 (4-(Cyclopropylamino)-2-(methylthio)pyrimidine-5-carboxylic Acid)

• Product Name: 4-(Cyclopropylamino)-2-(methylthio)pyrimidine-5-carboxylic Acid
• CAS No: 1015856-32-2
• MF: C₉H₁₁N₃O₂S
• MW: 225.267540216446
• MDL: MFCD09998266
• CID: 1130048
• PubChem ID: 18374979
• Update Time: 2025-10-30

4-(Cyclopropylamino)-2-(methylthio)pyrimidine-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(cyclopropylamino)-2-methylsulfanylpyrimidine-5-carboxylic acid
• 4-(Cyclopropylamino)-2-(methylthio)-pyrimidine-5-carboxylic acid
• 4-(Cyclopropylamino)-2-(methylthio)pyrimidine-5-carboxylic a
• 4-(Cyclopropylamino)-2-(Methylthio)Pyrimidine-5-Carboxylic Acid
• 4-(Cyclopropylamino)-2-(methylthio)-5-pyrimidinecarboxylic acid
• 4-(Cyclopropylamino)-2-(methylthio)-pyrimidine-5-carboxylicacid
• A921209
• AR3209
• SCHEMBL15249748
• AKOS025393680
• 5-Pyrimidinecarboxylic acid, 4-(cyclopropylamino)-2-(methylthio)-
• TS-00560
• DB-106156
• 4-(Cyclopropylamino)-2-(methylsulfanyl)pyrimidine-5-carboxylic acid
• 1015856-32-2
• CS-0034981
• MFCD09998266
• SB58197
• DTXSID60593246
• 4-(Cyclopropylamino)-2-(methylthio)pyrimidine-5-carboxylic Acid

• MDL： MFCD09998266
• Inchi： 1S/C9H11N3O2S/c1-15-9-10-4-6(8(13)14)7(12-9)11-5-2-3-5/h4-5H,2-3H2,1H3,(H,13,14)(H,10,11,12)
• InChI Key： BDGOQWHUHVIPJU-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=C(C(=O)O)C(=N1)NC1CC1

Computed Properties

• Exact Mass: 225.05719778g/mol
• Monoisotopic Mass: 225.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Color/Form: White to Yellow Solid

4-(Cyclopropylamino)-2-(methylthio)pyrimidine-5-carboxylic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Additional information on 4-(Cyclopropylamino)-2-(methylthio)pyrimidine-5-carboxylic Acid

Introduction to 4-(Cyclopropylamino)-2-(methylthio)pyrimidine-5-carboxylic Acid (CAS No. 1015856-32-2)

4-(Cyclopropylamino)-2-(methylthio)pyrimidine-5-carboxylic Acid, identified by its CAS number 1015856-32-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrimidine class, a heterocyclic aromatic ring structure that is widely recognized for its biological activity and utility in drug development. The presence of both cyclopropylamino and methylthio substituents in its molecular framework endows it with unique chemical properties and potential therapeutic applications.

The structure of 4-(Cyclopropylamino)-2-(methylthio)pyrimidine-5-carboxylic Acid features a pyrimidine core with functional groups that contribute to its reactivity and interaction with biological targets. The cyclopropylamino moiety, characterized by a three-membered cyclopropane ring attached to an amino group, introduces steric hindrance and electronic effects that can modulate the compound's binding affinity and selectivity. On the other hand, the methylthio group, which consists of a sulfur atom bonded to a methyl group, is known to enhance solubility and improve metabolic stability, making it a valuable feature in drug design.

In recent years, there has been growing interest in pyrimidine derivatives as pharmacophores due to their broad spectrum of biological activities. These compounds have been extensively studied for their roles in inhibiting enzymes, modulating signaling pathways, and interacting with nucleic acids. Among these derivatives, 4-(Cyclopropylamino)-2-(methylthio)pyrimidine-5-carboxylic Acid has emerged as a promising candidate for further investigation. Its unique structural features make it a versatile scaffold for designing novel therapeutic agents targeting various diseases.

One of the most compelling aspects of this compound is its potential application in the development of anticancer agents. Pyrimidine-based molecules have shown efficacy in disrupting DNA replication and cell cycle progression in cancer cells. The cyclopropylamino group in particular has been identified as a key structural element that can enhance binding to specific protein targets involved in cancer pathogenesis. Preclinical studies have suggested that derivatives of this compound may exhibit inhibitory effects on kinases and other enzymes critical for tumor growth and survival.

Additionally, research has highlighted the compound's potential in addressing inflammatory and immunological disorders. The methylthio group is known to possess anti-inflammatory properties by modulating cytokine production and immune cell function. This makes 4-(Cyclopropylamino)-2-(methylthio)pyrimidine-5-carboxylic Acid a valuable candidate for developing immunomodulatory therapies. Early studies have demonstrated its ability to reduce inflammation in animal models, suggesting potential applications in conditions such as rheumatoid arthritis and autoimmune diseases.

The synthesis of 4-(Cyclopropylamino)-2-(methylthio)pyrimidine-5-carboxylic Acid presents unique challenges due to the complexity of its molecular structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Modern techniques such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled chemists to construct the desired framework with high precision and yield. These advancements have not only facilitated the production of the compound but also opened new avenues for structural modifications and derivatization.

In terms of pharmacokinetic properties, 4-(Cyclopropylamino)-2-(methylthio)pyrimidine-5-carboxylic Acid exhibits promising characteristics that are essential for an effective drug candidate. The presence of both polar and non-polar substituents enhances its solubility in both aqueous and lipid environments, facilitating absorption and distribution throughout the body. Furthermore, metabolic studies have indicated that the compound undergoes stable biotransformation, minimizing toxic side effects.

The field of medicinal chemistry continues to evolve rapidly, with an increasing emphasis on targeted therapies and personalized medicine. 4-(Cyclopropylamino)-2-(methylthio)pyrimidine-5-carboxylic Acid stands out as a compound with significant therapeutic potential due to its unique structural features and biological activities. As research progresses, further exploration of its mechanisms of action and optimization of its pharmacological properties will be crucial in translating these findings into clinical applications.

Future directions in the study of this compound may include exploring its interactions with other biomolecules such as nucleic acids and proteins using computational modeling techniques. Additionally, investigating its efficacy in combination therapies could provide insights into synergistic effects that might enhance treatment outcomes. The development of novel synthetic routes will also be essential in ensuring the sustainable production of this promising candidate for drug discovery.

In conclusion,4-(Cyclopropylamino)-2-(methylthio)pyrimidine-5-carboxylic Acid (CAS No. 1015856-32-2) represents a significant advancement in pharmaceutical chemistry with broad applications across multiple therapeutic areas. Its unique structural composition and demonstrated biological activities position it as a valuable asset in the ongoing quest for innovative treatments for human diseases. Continued research efforts will be instrumental in unlocking its full potential and bringing forth new therapeutic possibilities for patients worldwide.